Cas no 771572-43-1 ((2-Methyl-3-(trifluoromethyl)phenyl)methanamine)

(2-Methyl-3-(trifluoromethyl)phenyl)methanamine Properties

Names and Identifiers

• (2-Methyl-3-(trifluoromethyl)phenyl)methanamine
• [2-methyl-3-(trifluoromethyl)phenyl]methanamine
• 2-METHYL-3-(TRIFLUOROMETHYL)BENZYLAMINE
• WXYVXJSOJCMWGN-UHFFFAOYSA-O
• AKOS006282954
• MFCD06213551
• 771572-43-1
• CS-0455705
• PS-11469
• SCHEMBL4550354
• 1-[2-METHYL-3-(TRIFLUOROMETHYL)PHENYL]METHANAMINE
• DB-335915
• G62009
• +Expand

• MDL： MFCD06213551
• InChIKey： WXYVXJSOJCMWGN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10F3N/c1-6-7(5-13)3-2-4-8(6)9(10,11)12/h2-4H,5,13H2,1H3
• SMILES： CC1=C(C=CC=C1C(F)(F)F)CN

Computed Properties

• Exact Mass: 189.07653381g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.07653381g/mol
• Heavy Atom Count: 13
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 202.4±35.0 °C at 760 mmHg
• Vapor Pressure: 0.3±0.4 mmHg at 25°C
• Flash Point: 82.1±10.6 °C
• Density: 1.2±0.1 g/cm3